Cas no 6973-55-3 (2,6-dioxopiperidine-4-carboxylic acid)

2,6-dioxopiperidine-4-carboxylic acid structure
6973-55-3 structure
Product Name:2,6-dioxopiperidine-4-carboxylic acid
CAS No:6973-55-3
Molecular Formula:C6H7NO4
Molecular Weight:157.12408
MDL:MFCD00154712
CID:529621
PubChem ID:237026

2,6-dioxopiperidine-4-carboxylic acid Properties

Names and Identifiers

    • 4-Piperidinecarboxylicacid, 2,6-dioxo-
    • 2,6-Dioxo-4-piperidinecarboxylic Acid
    • 2,6-Dioxopiperidine-4-carboxylic acid
    • TCMDC-125482
    • FT-0746448
    • AKOS000194929
    • QQGLSDQDZJVJSB-UHFFFAOYSA-N
    • NSC40229
    • A866760
    • NSC-40229
    • Isonipecotic acid, 2,6-dioxo-
    • CS-0071308
    • SB41846
    • Z337709370
    • MFCD00154712
    • SCHEMBL935406
    • 6973-55-3
    • SY035834
    • AS-49501
    • CHEMBL529380
    • F2147-1746
    • DTXSID00285017
    • I11014
    • EN300-62192
    • 2,6-Dioxopiperidine-4-carboxylicAcid
    • 2,6-DIOXO-PIPERIDINE-4-CARBOXYLIC ACID
    • ALBB-031784
    • DA-27087
    • 2,6-Dioxoisonipecotic Acid; 2,6-Dioxopiperidine-4-carboxylic Acid; NSC 40229
    • MDL: MFCD00154712
    • InChIKey: QQGLSDQDZJVJSB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H7NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h3H,1-2H2,(H,10,11)(H,7,8,9)
    • SMILES: O=C1NC(CC(C1)C(O)=O)=O

Computed Properties

  • Exact Mass: 157.03751
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 157.038
  • Heavy Atom Count: 11
  • Complexity: 207
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.5
  • Topological Polar Surface Area: 83.5A^2

Experimental Properties

  • PSA: 83.47
  • Refractive Index: 1.52
  • Boiling Point: 465.5℃ at 760 mmHg
  • Flash Point: 235.3°C
  • Density: 1.458

2,6-dioxopiperidine-4-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005UT4-5g
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3 95%
5g
$754.00 2025-02-21
A2B Chem LLC
AC72408-50mg
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3 95%
50mg
$122.00 2024-04-19
Aaron
AR005V1G-100mg
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3 95%
100mg
$44.00 2025-01-23
abcr
AB460367-500 mg
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3
500MG
€313.80 2023-02-18
Alichem
A129005736-1g
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3 95%
1g
$481.50 2023-09-01
Ambeed
A474051-250mg
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3 95%
250mg
$114.0
Chemenu
CM294773-1g
2,6-Dioxopiperidine-4-carboxylic acid
6973-55-3 95%
1g
$421
Enamine
EN300-62192-0.05g
2,6-dioxopiperidine-4-carboxylic acid
6973-55-3 95%
0.05g
$82.0 2023-04-24
eNovation Chemicals LLC
D697889-0.25g
2,6-Dioxopiperidine-4-carboxylic Acid
6973-55-3 95%
0.25g
$120 2022-09-07
Life Chemicals
F2147-1746-0.25g
2,6-dioxopiperidine-4-carboxylic acid
6973-55-3 95%+
0.25g
$170.0 2023-11-21

2,6-dioxopiperidine-4-carboxylic acid Suppliers

SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6973-55-3)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6973-55-3)2,6-dioxopiperidine-4-carboxylic acid
A866760
Purity:99%/99%
Quantity:1g/5g
Price($):248.0/878.0